Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
Overview
Description
Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate is a chemical compound with the molecular formula C11H15NO4S . It is also known by its IUPAC name, 2,4-Thiophenedicarboxylic acid, 5-amino-3-methyl-, diethyl ester .
Molecular Structure Analysis
The molecular structure of Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate consists of 11 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom . The average mass of the molecule is 257.306 Da and the monoisotopic mass is 257.072174 Da .Physical And Chemical Properties Analysis
Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate is a slightly yellow to beige-yellow crystalline powder . It has a melting point of 105-108 °C and a predicted boiling point of 372.6±37.0 °C . The density is roughly estimated to be 1.3137 and the refractive index is estimated to be 1.5500 .Scientific Research Applications
Dipeptidyl Peptidase IV (DPP-IV) Inhibitors
Diethyl 5-Amino-3-methylthiophene-2,4-dicarboxylate is used as a reagent in the synthesis of novel pyrazolo-pyrimidinones, which act as dipeptidyl peptidase IV (DPP-IV) inhibitors . DPP-IV inhibitors are a class of drugs that are used to treat diabetes .
Fibroblast Growth Factor Receptor 1 Inhibitors
This compound is also used in the synthesis of N-phenylthieno[2,3-d]pyrimidin-4-amines . These compounds act as inhibitors of fibroblast growth factor receptor 1 (FGFR1), and therefore may be used as anticancer agents .
Chemical Research
Due to its unique structure and properties, Diethyl 5-Amino-3-methylthiophene-2,4-dicarboxylate is often used in chemical research . It can serve as a building block in the synthesis of a wide variety of complex organic compounds .
Pharmaceutical Research
In the pharmaceutical industry, this compound is used in the development of new drugs . Its ability to act as a DPP-IV inhibitor makes it particularly useful in the research and treatment of diabetes .
Material Science
The unique properties of thiophene derivatives like Diethyl 5-Amino-3-methylthiophene-2,4-dicarboxylate make them interesting candidates for research in material science . They could potentially be used in the development of new materials with novel properties .
Biochemical Research
This compound can also be used in biochemical research, particularly in studies related to enzyme inhibition . Its role as a DPP-IV inhibitor makes it a valuable tool in this field .
Safety and Hazards
This compound is classified as an irritant . It has hazard statements H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
It is used in the synthesis of n-phenylthieno[2,3-d]pyrimidin-4-amines, which act as inhibitors of fibroblast growth factor receptor 1 (fgfr1) . FGFR1 is a cell surface receptor that plays a crucial role in cell proliferation, differentiation, and migration .
Mode of Action
Its derivatives have been found to inhibit fgfr1, which may lead to the suppression of the receptor’s signaling pathways and thus inhibit cell proliferation .
Biochemical Pathways
Fgfr1, a potential target of its derivatives, is involved in several signaling pathways, including the ras-mapk, pi3k-akt, and plcγ pathways . Inhibition of FGFR1 could potentially affect these pathways, leading to downstream effects such as reduced cell proliferation and migration .
Result of Action
Its derivatives have been found to inhibit fgfr1 , which could potentially lead to reduced cell proliferation and migration.
properties
IUPAC Name |
diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-4-15-10(13)7-6(3)8(17-9(7)12)11(14)16-5-2/h4-5,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGVXLHAJVRRLGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90197438 |
Source
|
| Record name | Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90197438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
4.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26661667 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate | |
CAS RN |
4815-30-9 |
Source
|
| Record name | Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4815-30-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004815309 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4815-30-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149763 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90197438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.080 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is known about the structure of Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate?
A1: The study by [] focuses on the synthesis and characterization of Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate. While the specific molecular formula and weight aren't provided in the abstract, the paper mentions employing spectroscopic techniques to elucidate its structure. These techniques likely include:
Q2: How was computational chemistry used to study Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate?
A2: The research paper [] indicates the use of computational methods to investigate Diethyl 5-amino-3-methylthiophene-2,4-dicarboxylate. While specific details are not available in the abstract, the research likely involved:
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